Cas no 90322-88-6 (5-methoxy-1H-indazole-3-carbonitrile)

• Product Name: 5-methoxy-1H-indazole-3-carbonitrile
• CAS No: 90322-88-6
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD09834654
• CID: 61399
• PubChem ID: 44558604
• Update Time: 2024-10-26

5-methoxy-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-indazole-3-carbonitrile
• 3-CYANO-5-METHOXY-1H-INDAZOLE
• 3-Cyano-5-methoxy (1H)indazole
• 5-methoxy-1(2)H-indazole-3-carbonitrile
• 5-Methoxy-indazol-3-carbonitril
• 5-Methoxy-1H-indazole-3-carbonitrile (ACI)
• AB52766
• DTXSID40659470
• AKOS006328525
• CS-0340876
• DB-078650
• MFCD09834654
• SCHEMBL17221540
• 90322-88-6
• XXCNXBQYSICCPC-UHFFFAOYSA-N

• MDL： MFCD09834654
• Inchi： 1S/C9H7N3O/c1-13-6-2-3-8-7(4-6)9(5-10)12-11-8/h2-4H,1H3,(H,11,12)
• InChI Key： XXCNXBQYSICCPC-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=C(C=2)OC)NN=1

Computed Properties

• Exact Mass: 173.05900
• Monoisotopic Mass: 173.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.341
• Boiling Point: 233.23 °C at 760 mmHg
• Flash Point: 233.23 °C at 760 mmHg
• PSA: 61.70000
• LogP: 1.44318